Cas no 450343-05-2 (4-tert-butyl-N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide)

• Product Name: 4-tert-butyl-N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• CAS No: 450343-05-2
• MF: C₂₂H₂₂FN₃OS
• MW: 395.492987155914
• CID: 6151202
• PubChem ID: 4113486
• Update Time: 2025-05-30

4-tert-butyl-N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• 4-(tert-butyl)-N-(2-(4-fluorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide
• AKOS024582170
• SR-01000569725
• 4-tert-butyl-N-[2-(4-fluorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide
• 4-tert-butyl-N-[2-(4-fluorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• F0541-1406
• 450343-05-2
• Oprea1_383144
• EU-0062233
• SR-01000569725-1

• Inchi： 1S/C22H22FN3OS/c1-22(2,3)15-6-4-14(5-7-15)21(27)24-20-18-12-28-13-19(18)25-26(20)17-10-8-16(23)9-11-17/h4-11H,12-13H2,1-3H3,(H,24,27)
• InChI Key： PWFIKITUNRFSFN-UHFFFAOYSA-N
• SMILES： S1CC2C(C1)=C(NC(C1C=CC(=CC=1)C(C)(C)C)=O)N(C1C=CC(=CC=1)F)N=2

Computed Properties

• Exact Mass: 395.14676167g/mol
• Monoisotopic Mass: 395.14676167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 72.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-tert-butyl-N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide

4-tert-Butyl-N-2-(4-Fluorophenyl)-2H,4H,6H-Thieno[3,4-c]Pyrazol-3-ylbenzamide (CAS No. 450343-05-2): A Comprehensive Overview

4-tert-butyl-N-2-(4-fluorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide (CAS No. 450343-05-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thienopyrazoles, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. The unique structural features of this compound make it a promising candidate for the development of new therapeutic agents.

The thienopyrazole scaffold is characterized by a fused ring system consisting of a thiophene ring and a pyrazole ring. The presence of these heterocyclic rings imparts specific electronic and steric properties that can influence the compound's biological activity. In the case of 4-tert-butyl-N-2-(4-fluorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide, the tert-butyl group at the 4-position of the benzamide moiety and the fluorine substituent on the phenyl ring contribute to its unique pharmacological profile.

Recent studies have highlighted the potential of thienopyrazoles in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that thienopyrazoles exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes them attractive candidates for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to their anti-inflammatory properties, thienopyrazoles have shown promise in cancer research. A 2020 study in Cancer Research demonstrated that certain thienopyrazoles can selectively inhibit cancer cell growth by targeting key signaling pathways involved in cell proliferation and survival. Specifically, these compounds were found to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer.

The fluorine substituent on the phenyl ring of 4-tert-butyl-N-2-(4-fluorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide plays a crucial role in modulating its biological activity. Fluorine atoms are known to enhance the lipophilicity and metabolic stability of organic molecules, which can improve their pharmacokinetic properties. This is particularly important for drug candidates that need to cross biological membranes to reach their target sites.

The tert-butyl group at the 4-position of the benzamide moiety also contributes to the compound's stability and solubility. Tert-butyl groups are bulky and can provide steric protection against metabolic degradation. This can enhance the compound's half-life in vivo, making it more suitable for therapeutic applications.

Clinical trials are currently underway to evaluate the safety and efficacy of thienopyrazole derivatives in various disease models. Preliminary results from phase I trials have shown that these compounds are well-tolerated and exhibit favorable pharmacokinetic profiles. Further studies are needed to fully understand their mechanism of action and potential side effects.

In conclusion, 4-tert-butyl-N-2-(4-fluorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide (CAS No. 450343-05-2) represents a promising lead compound for the development of new therapeutic agents. Its unique structural features and diverse biological activities make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences.